Cas no 2228768-10-1 ((3-methoxy-4-nitrophenyl)methanesulfonamide)

• Product Name: (3-methoxy-4-nitrophenyl)methanesulfonamide
• CAS No: 2228768-10-1
• MF: C₈H₁₀N₂O₅S
• MW: 246.240400791168
• CID: 5903732
• PubChem ID: 165636780
• Update Time: 2025-06-10

(3-methoxy-4-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-4-nitrophenyl)methanesulfonamide
• EN300-2004473
• 2228768-10-1

• Inchi： 1S/C8H10N2O5S/c1-15-8-4-6(5-16(9,13)14)2-3-7(8)10(11)12/h2-4H,5H2,1H3,(H2,9,13,14)
• InChI Key： GAJGESCVWUJEHV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C=1)OC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 246.03104260g/mol
• Monoisotopic Mass: 246.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 124Ų

Additional information on (3-methoxy-4-nitrophenyl)methanesulfonamide

Comprehensive Overview of (3-methoxy-4-nitrophenyl)methanesulfonamide (CAS No. 2228768-10-1)

(3-methoxy-4-nitrophenyl)methanesulfonamide (CAS No. 2228768-10-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative, characterized by its methoxy and nitro functional groups, exhibits unique properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural features, including the methanesulfonamide moiety, contribute to its reactivity and binding affinity, making it a subject of interest in medicinal chemistry.

The growing demand for sulfonamide-based compounds in the pharmaceutical industry has propelled studies on (3-methoxy-4-nitrophenyl)methanesulfonamide. Recent trends indicate a surge in searches for "nitrophenyl derivatives in drug design" and "methanesulfonamide applications," reflecting the compound's relevance in modern research. Its CAS No. 2228768-10-1 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication among scientists and manufacturers. The compound's stability under various conditions and its compatibility with common synthetic protocols further enhance its utility in laboratory settings.

One of the most frequently asked questions about (3-methoxy-4-nitrophenyl)methanesulfonamide revolves around its "synthetic pathways" and "purification methods." Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize and isolate this compound. Additionally, its "solubility profile" and "thermal stability" are key parameters investigated by researchers, as these properties influence its applicability in formulation development. The compound's nitro group also opens avenues for further functionalization, enabling the creation of diverse analogs with tailored biological activities.

In the context of sustainability, (3-methoxy-4-nitrophenyl)methanesulfonamide aligns with the industry's shift toward "green chemistry" practices. Researchers are exploring eco-friendly synthesis routes, such as catalytic reductions of the nitro group, to minimize waste and energy consumption. This focus on sustainability resonates with global initiatives to reduce the environmental footprint of chemical manufacturing. Furthermore, the compound's potential role in "targeted drug delivery systems" has sparked interest, as its structural motifs could enhance the specificity and efficacy of therapeutic agents.

From a commercial perspective, CAS No. 2228768-10-1 is listed in specialized catalogs catering to pharmaceutical and academic laboratories. Suppliers often highlight its "high purity grades" and "custom synthesis options" to meet diverse research needs. The compound's nomenclature, including its IUPAC name and simplified identifiers, is meticulously documented to avoid confusion in procurement and regulatory compliance. As the demand for novel sulfonamide scaffolds grows, (3-methoxy-4-nitrophenyl)methanesulfonamide is poised to remain a key player in the development of next-generation bioactive molecules.

In summary, (3-methoxy-4-nitrophenyl)methanesulfonamide (CAS No. 2228768-10-1) represents a versatile and scientifically significant compound with broad applications in medicinal chemistry and beyond. Its unique structural attributes, combined with ongoing research into its properties and derivatives, ensure its continued relevance in both academic and industrial settings. As the scientific community delves deeper into its potential, this compound is likely to feature prominently in future breakthroughs in drug discovery and material science.